2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one (2-A1HIE) is an organic molecule that has been widely studied for its use in scientific research applications. It is a versatile compound that can be used in a variety of ways, from synthesis methods to biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Activity
The indoline derivative has been utilized in the synthesis of new compounds with potential antimicrobial activity. These synthesized benzimidazole-1,2,3-triazole-indoline derivatives have shown significant inhibitory effects against various bacterial and fungal strains . This application is crucial in the development of new medications to combat drug-resistant microorganisms.
α-Glucosidase Inhibition
This compound plays a role in the synthesis of derivatives that are potent inhibitors of α-glucosidase, an enzyme linked to diabetes mellitus. Some derivatives have shown better inhibition than the standard drug Acarbose, which is significant for diabetes treatment and management .
Anticancer Research
Indole derivatives, including those related to the compound , have been explored for their anticancer properties. They are part of ongoing research to develop new therapeutic agents that can target cancer cells with higher specificity and lower toxicity .
Antiviral Applications
Research has indicated that indole derivatives possess antiviral activities. This makes them valuable in the synthesis of compounds that could potentially be used to treat viral infections, including those caused by emerging and re-emerging viruses .
Anti-inflammatory Properties
The anti-inflammatory potential of indole derivatives is another area of interest. These compounds can be synthesized for use in treating inflammatory conditions, providing an alternative to current anti-inflammatory drugs .
Neuroprotective Effects
Indole derivatives have been associated with neuroprotective effects, suggesting their use in the treatment of neurodegenerative diseases. This application is particularly relevant given the aging global population and the increasing prevalence of conditions like Alzheimer’s disease .
properties
IUPAC Name |
2-azido-1-[5-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c12-14-13-6-11(17)15-4-3-9-5-8(7-16)1-2-10(9)15/h1-2,5,16H,3-4,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNJXFIFMQTHJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=C1C=C(C=C2)CO)C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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